Cas no 728-40-5 (2,6-Di-tert-butyl-4-nitrophenol)

• Product Name: 2,6-Di-tert-butyl-4-nitrophenol
• CAS No: 728-40-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD00664710
• CID: 563368
• PubChem ID: 69765
• Update Time: 2025-10-28

2,6-Di-tert-butyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-nitro-
• 2,6-Di-tert-butyl-4-nitrophenol
• 2,6-ditert-butyl-4-nitrophenol
• 2,6-di(tert-butyl)-4-nitrobenzenol
• 2,6-di-t-butyl-4-nitrophenol
• 2,6-di-tert-butyl-p-nitrophenol
• 3,5-di-t-butyl-4-hydroxy-nitrobenzene
• 4-nitro-2,6-bis-(1,1-dimethylethyl)-phenol
• Bayer 28,589
• Bayer 4889
• ENT 25,569
• Phenol,2,6-bis(1,1-dimethylethyl)-4-nitro
• 2,6-Bis(1,1-dimethylethyl)-4-nitrophenol
• 4-Nitro-2,6-bis-(1,1-dimethylethyl)phenol
• 4-Nitro-2,6-di-tert-butylphenol
• BAY 28589
• NSC 81682
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-nitro-
• Bayer 28589
• Phenol, 2,6-di-tert-butyl-4-nitro-
• MLS000755910
• FCGKUUOTWLWJHE-UHFFFAOYSA-N
• SMR000337938
• AK175953
• DSSTox_CID_1559
• NCIOpen2_004262
• DSSTox_RID_76210
• Oprea1_462619
• DSSTox_GSID
• EN300-7409781
• Phenol,6-di-tert-butyl-4-nitro-
• NSC81682
• DTXSID4021559
• 7L-850
• 2,6-di(tert-butyl)-4-Nitrobenzenol, AldrichCPR
• NSC-81682
• InChI=1/C14H21NO3/c1-13(2,3)10-7-9(15(17)18)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H
• 728-40-5
• BDBM95401
• Tox21_301750
• AI3-25569
• AKOS005100920
• I11213
• SCHEMBL3236587
• Phenol,6-bis(1,1-dimethylethyl)-4-nitro-
• CAS-728-40-5
• cid_69765
• BRN 2056124
• SCHEMBL17411458
• SY115531
• UNII-R4V8VYQ7XL
• Q63441408
• MFCD00664710
• HMS2620M07
• 10452-78-5
• CS-0154932
• 2,6-ditert-butyl-4-nitro-phenol
• AG-205/01424014
• DTXCID201559
• Phenol, 2,6-di-t-butyl-4-nitro-
• WLN: 1X1&1&R BQ ENW CX1&1&1
• R4V8VYQ7XL
• NCGC00246556-01
• NCGC00255264-01
• NS00121248
• CHEMBL224869
• FT-0714407
• 1,3-DITERT.BUTYL,2-HYDROXY,5-NITRO-BENZENE
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-nitro-(9CI)
• DA-41549
• STK331796
• DBNP cpd
• BBL001771

• MDL： MFCD00664710
• Inchi： 1S/C14H21NO3/c1-13(2,3)10-7-9(15(17)18)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： FCGKUUOTWLWJHE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)[N+](=O)[O-])C(C)(C)C
• BRN： 2056124

Computed Properties

• Exact Mass: 251.15200
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.078
• Melting Point: 154-156 ºC
• Boiling Point: 307 ºC
• Flash Point: 118 ºC
• Refractive Index: 1.5774 (estimate)
• PSA: 66.05000
• LogP: 4.41860

2,6-Di-tert-butyl-4-nitrophenol Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Di-tert-butyl-4-nitrophenol

Comprehensive Analysis of 2,6-Di-tert-butyl-4-nitrophenol (CAS No. 728-40-5): Properties, Applications, and Industry Trends

2,6-Di-tert-butyl-4-nitrophenol (CAS No. 728-40-5), often abbreviated as DBNP, is a nitrophenol derivative with significant industrial relevance. This compound belongs to the class of sterically hindered phenols, which are widely recognized for their antioxidant properties. The molecular structure features two tert-butyl groups at the 2 and 6 positions and a nitro group at the 4 position, contributing to its unique chemical behavior. Researchers and manufacturers frequently search for terms like "DBNP synthesis", "2,6-Di-tert-butyl-4-nitrophenol uses", and "CAS 728-40-5 safety data", reflecting its broad applicability and demand in various sectors.

The compound's physical and chemical properties make it a versatile candidate for multiple applications. With a molecular formula of C₁₄H₂₁NO₃, 2,6-Di-tert-butyl-4-nitrophenol exhibits a melting point range of 120-122°C and is sparingly soluble in water but highly soluble in organic solvents like ethanol and acetone. These characteristics are critical for its use in polymer stabilization, where it acts as a radical scavenger to prevent degradation. Recent trends show growing interest in "green antioxidants", prompting studies on the environmental impact of phenolic compounds like DBNP.

In the plastics and rubber industries, 2,6-Di-tert-butyl-4-nitrophenol is valued for its ability to inhibit oxidative chain reactions, extending product lifespans. Searches for "nitrophenol antioxidants in polymers" and "thermal stabilizers for PVC" highlight its role in enhancing material durability. Additionally, its UV absorption properties are exploited in coatings and adhesives, aligning with the rising demand for light-stable materials in automotive and construction sectors. Innovations in sustainable additives have also spurred research into bio-based alternatives, though DBNP remains a benchmark due to its efficacy.

Beyond industrial uses, CAS No. 728-40-5 finds niche applications in analytical chemistry as a reagent for detecting metal ions. Laboratories often query "nitrophenol derivatives in spectrophotometry" or "DBNP as a chelating agent", underscoring its analytical utility. The compound's electron-withdrawing nitro group facilitates colorimetric assays, making it a tool for environmental monitoring. With increasing focus on water quality testing, such applications are gaining traction.

Regulatory and safety aspects of 2,6-Di-tert-butyl-4-nitrophenol are frequently addressed in searches like "DBNP toxicity profile" and "handling nitrophenol compounds". While not classified as hazardous under standard guidelines, proper storage away from strong oxidizers is recommended. The compound's biodegradability and ecotoxicological data are areas of active investigation, particularly in regions with stringent chemical regulations like the EU REACH program.

Emerging trends link 728-40-5 to advanced material science, including its potential in nanocomposites and conductive polymers. Queries such as "phenolic additives in smart materials" reflect this interdisciplinary interest. Furthermore, the pharmaceutical industry explores nitrophenol derivatives for drug intermediates, though DBNP's primary use remains industrial. As circular economy principles gain momentum, recycling technologies for phenol-containing products may redefine its market dynamics.

In summary, 2,6-Di-tert-butyl-4-nitrophenol (CAS No. 728-40-5) is a multifaceted compound bridging traditional and cutting-edge applications. Its antioxidant, stabilizing, and analytical functions ensure sustained demand, while environmental and regulatory developments shape its future. For professionals seeking "high-performance phenolic additives" or "nitrophenol market insights", understanding DBNP's properties and trends is indispensable.